Cas no 123673-31-4 ((R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid)

(R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid structure
123673-31-4 structure
(R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid
123673-31-4
C12H15NO5
253.25100
MFCD29068066
3035992

(R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid Properties

Names and Identifiers

    • (R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid
    • MFCD29068066

Computed Properties

  • 253.09500

Experimental Properties

  • 1.13930
  • 95.86000

(R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
eNovation Chemicals LLC
Y0992822-5g
(R)-3-(((benzyloxy)carbonyl)amino)-4-hydroxybutanoic acid
123673-31-4 95%
5g
$3500 2022-09-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1443261-1g
(R)-3-(((Benzyloxy)carbonyl)amino)-4-hydroxybutanoic acid
123673-31-4 98%
1g
¥9266.00

(R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Solvents: Acetic anhydride ;  1 min
1.2 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  16 h, rt
Reference
Introduction of 4(S)-oxazolidineacetic acid, 2-oxo (D-oxac) motif in a polypeptide chain: synthesis and conformational analysis
Luppi, Gianluigi; et al, Organic & Biomolecular Chemistry, 2003, 1(2), 247-250

(R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid Raw materials

(R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid Preparation Products

(R)-3-(benzyloxycarbonylamino)-4-hydroxybutanoic acid Related Literature

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